N-butyl-9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-butyl-10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-3-4-7-17-14(20)12-9-11-15(22-12)18-13-10(2)6-5-8-19(13)16(11)21/h5-6,8-9H,3-4,7H2,1-2H3,(H,17,20)
• InChI Key: JYTFTLCQHQKDIX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(S1)N=C3C(=CC=CN3C2=O)C
• Molecular Formula: C16H17N3O2S
• DSSTOX Substance ID: DTXSID801323409
• Molecular Weight: 315.4 g/mol
• Solubility: 1.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 690251-95-7

Description

“N-butyl-9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a chemical compound with the molecular formula C15H15N3O2S. It is a member of the pyrimidine class of compounds, which are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the condensation of certain precursors. For instance, 5-acetyl-4-aminopyrimidines, when acylated with carboxylic anhydrides or acid chlorides and heated under reflux with MeONa in BuOH, transform into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. The average mass of the molecule is 301.363 Da, and the monoisotopic mass is 301.088501 Da.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For instance, the alkylation of 2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one occurs at the oxygen atom, but electrophilic substitution mainly takes place at position 8 of the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular formula of CHNOS, an average mass of 301.363 Da, and a monoisotopic mass of 301.088501 Da.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, pyrimidine derivatives are known to exhibit various biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects.

Future Directions

The future research directions could involve exploring the diverse therapeutic potentials of this compound, given the significant biological activities demonstrated by pyrimidine derivatives. Additionally, new methods for the synthesis of pyrimidine derivatives could also be a focus of future research.